Cas no 16823-62-4 (Benzene,(butylsulfonyl)-)

• Product Name: Benzene,(butylsulfonyl)-
• CAS No: 16823-62-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 162708
• PubChem ID: 238507
• Update Time: 2025-04-19

Benzene,(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(butylsulfonyl)-
• butylsulfonylbenzene
• butyl phenyl sulfone
• (butylsulfonyl)benzene
• NSC42881
• AKOS024324554
• phenylsulfonylbutane
• DTXSID80285813
• (Butane-1-sulfonyl)-benzene
• NSC-42881
• 16823-62-4
• SCHEMBL777886

• Inchi： 1S/C10H14O2S/c1-2-3-9-13(11,12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： SSGWVSXDZMOXDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 198.07152
• Monoisotopic Mass: 198.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 337.8°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.51
• PSA: 34.14